3-[2-Methylthio-4-pyrimidinyl]imidazo[1,2-a]pyridine

• Molecular Formula: C12H10N4S
• Molecular Weight: 242.30 g/mol
• IUPAC Name: 3-(2-methylsulfanylpyrimidin-4-yl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C12H10N4S/c1-17-12-13-6-5-9(15-12)10-8-14-11-4-2-3-7-16(10)11/h2-8H,1H3
• InChI Key: KICARPPMADMEAU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)C2=CN=C3N2C=CC=C3

Description

3-[2-Methylthio-4-pyrimidinyl]imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C12H10N4S and its molecular weight is 242.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 g of (E)-3-(dimethylamino)-1-imidazo[1,2-a]pyridin-3-yl-2-propen-1-one [1-2] was dissolved in 10 mL of n-butanol, then 354 mg of thiourea and 377 mg of sodium methoxide were added, and the mixture was stirred at 85° C. for 2 hours. After cooling back to the room temperature, 868 μL of methyl iodide was added, and stirred at room temperature for 30 minutes. The solvent was distilled off until the volume is halved, the solid thus produced was taken and washed with diethyl ether and with water in the subsequent order, and then dried under reduced pressure to obtain 728 mg of 3-[2-methylthio-4-pyrimidinyl]imidazo[1,2-a]pyridine [1-3] as a grey solid.